Cas no 727652-06-4 (2-(4-Fluorophenyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 2-(4-Fluorophenyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 727652-06-4
• MF: C₁₅H₁₁FN₂O
• MW: 254.259046792984
• MDL: MFCD04117016
• CID: 1077053
• PubChem ID: 2759110
• Update Time: 2025-04-20

2-(4-Fluorophenyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-7-methyl-imidazo[1,2-a]-pyridine-3-carbaldehyde
• 727652-06-4
• AKOS000302178
• 2-(4-Fluoro-phenyl)-7-methyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• 2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• CS-0364582
• 2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyridine-3-carboxaldehyde
• STK894151
• BBL021438
• 2-(4-Fluorophenyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde

• MDL： MFCD04117016
• Inchi： 1S/C15H11FN2O/c1-10-6-7-18-13(9-19)15(17-14(18)8-10)11-2-4-12(16)5-3-11/h2-9H,1H3
• InChI Key： BJJBRIIUAKQDHD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=O)N2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 254.08554114g/mol
• Monoisotopic Mass: 254.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.4Ų

2-(4-Fluorophenyl)-7-methylimidazo1,2-apyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles